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Compound of Interest

Compound Name:
1,2-O-isopropylidene-alpha-D-

xylofuranose

Cat. No.: B014968 Get Quote

Essential Safety and Handling Guide for 1,2-O-
Isopropylidene-alpha-D-xylofuranose
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 1,2-O-Isopropylidene-alpha-D-xylofuranose
(CAS No. 20031-21-4). The following procedural steps and data are designed to ensure safe

handling, storage, and disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is recommended when handling 1,2-O-Isopropylidene-alpha-D-xylofuranose.[1][2][3]
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PPE Category Recommended Equipment Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must meet European standard

EN 166.[1]

Hand Protection Protective gloves

Nitrile rubber, neoprene,

natural rubber, or PVC gloves

are suitable. Inspect gloves for

permeability and breakthrough

time before use.[1]

Respiratory Protection Type N95 (US) respirator

Recommended, especially

where dust may be generated.

[2]

Skin and Body Protection Appropriate protective clothing To prevent skin exposure.[1]

Operational Plan: Step-by-Step Handling and
Storage
Proper handling and storage are critical for maintaining the integrity of 1,2-O-Isopropylidene-
alpha-D-xylofuranose and ensuring a safe laboratory environment.

Handling Protocol:

Ventilation: Always handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of any dust or vapors.

Personal Protective Equipment: Before commencing any work, ensure all recommended

PPE is worn correctly. This includes safety glasses, chemical-resistant gloves, and a lab

coat.[1]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[1] In case of accidental contact, rinse the affected area thoroughly with water.

Hygiene Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

before breaks and after handling the compound.[1]
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Storage Protocol:

Storage Parameter Recommendation

Container Keep containers tightly closed.[1]

Atmosphere Store under an inert atmosphere.[1]

Temperature
Keep refrigerated at 2-8°C to maintain product

quality.[2]

Environment Store in a dry, cool, and well-ventilated place.[1]

Moisture Protect from moisture.[1]

Incompatible Materials Avoid storage with strong oxidizing agents.

Disposal Plan
The disposal of 1,2-O-Isopropylidene-alpha-D-xylofuranose and its contaminated waste

must be conducted in accordance with local, state, and federal regulations.

Disposal Steps:

Waste Identification: Waste codes are not product-specific but are determined by the

application for which the product was used. The user is responsible for assigning the

appropriate waste codes.

Collection: Collect waste material in a designated, properly labeled, and sealed container.

Disposal Route: Dispose of the chemical waste through a licensed professional waste

disposal service. Do not allow the chemical to enter drains or the environment.

Logical Workflow for Handling 1,2-O-Isopropylidene-
alpha-D-xylofuranose

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.fi/store/msds?partNumber=15467349&countryCode=FI&language=en
https://www.fishersci.fi/store/msds?partNumber=15467349&countryCode=FI&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/296368
https://www.fishersci.fi/store/msds?partNumber=15467349&countryCode=FI&language=en
https://www.fishersci.fi/store/msds?partNumber=15467349&countryCode=FI&language=en
https://www.benchchem.com/product/b014968?utm_src=pdf-body
https://www.benchchem.com/product/b014968?utm_src=pdf-body
https://www.benchchem.com/product/b014968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Workflow for Safe Handling of 1,2-O-Isopropylidene-alpha-D-xylofuranose
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Caption: Workflow for Safe Handling of 1,2-O-Isopropylidene-alpha-D-xylofuranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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